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Introduction
Methyl isoeugenol (4-propenyl-1,2-dimethoxybenzene) is an aromatic compound with

significant industrial applications, primarily in the fragrance, flavor, and agricultural sectors. Its

characteristic warm, spicy, and floral scent profile, reminiscent of carnation and clove, makes it

a valuable ingredient in perfumery and food products.[1][2][3][4][5][6][7] Furthermore, methyl
isoeugenol has demonstrated potent activity as an insect attractant, particularly for certain

species of fruit flies.[8][9] This document provides detailed application notes and experimental

protocols for the industrial utilization of methyl isoeugenol, with a focus on its synthesis, and

its use in fragrances, flavors, and insect control.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of methyl isoeugenol is
essential for its effective industrial application.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b1219684?utm_src=pdf-interest
https://www.benchchem.com/product/b1219684?utm_src=pdf-body
https://consolidated-chemical.com/product/methyl-isoeugenol-high-purity-fragrance-aroma-compound-15-120ml/
https://www.perfumersworld.com/view.php?pro_id=9SP02300
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/methyl-isoeugenol/
https://www.thegoodscentscompany.com/data/rw1011132.html
https://www.slideshare.net/slideshow/preparation-of-isoeugenolmethyl-isoeugenol-from-eugenolmethyl-eugenol-using-new-cheap-catalyst/64127639
https://www.chemimpex.com/products/34633
https://pubmed.ncbi.nlm.nih.gov/24920211/
https://www.benchchem.com/product/b1219684?utm_src=pdf-body
https://www.benchchem.com/product/b1219684?utm_src=pdf-body
https://www.researchgate.net/publication/333108482_Methyl-isoeugenol_a_significantly_more_attractive_male_lure_for_the_methyl_eugenol-responsive_Pacific_fruit_fly_Bactrocera_xanthodes_Diptera_Tephritidae
https://era.dpi.qld.gov.au/id/eprint/6976/
https://www.benchchem.com/product/b1219684?utm_src=pdf-body
https://www.benchchem.com/product/b1219684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C₁₁H₁₄O₂ [1]

Molecular Weight 178.23 g/mol [1]

Appearance Colorless to pale yellow liquid [1][3]

Odor
Warm, spicy, floral, with woody

and clove-like nuances
[3][4][10]

Boiling Point 262-264 °C [10]

Flash Point 113-114 °C (closed cup) [1][3]

Density 1.04-1.05 g/cm³ at 25°C [3]

Refractive Index 1.566-1.569 at 20°C [11]

Solubility

Insoluble in water; soluble in

ethanol, acetone, and other

organic solvents.

[3][12]

Application Notes
Fragrance Industry
Methyl isoeugenol is a versatile ingredient in perfumery, valued for its ability to impart warmth,

spiciness, and floral notes.[1][2][3][5]

Olfactory Profile: It possesses a complex scent profile described as sweet, spicy, woody, and

floral, with prominent notes of carnation and clove.[3][10][13] This makes it an excellent

component in oriental, floral, and woody fragrance compositions.[1][3]

Use in Accords: It is frequently used in tuberose and lily accords to introduce a characteristic

note, and in spicy floral accords such as carnation.[1]

Fixative Properties: Methyl isoeugenol also acts as a fixative in spicy fragrances,

enhancing the longevity of the scent.[5]

Blending: It blends well with labdanum, ambre-like materials, woody notes, and ionones.[5]
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Stability: It is important to note that methyl isoeugenol can turn red under light and in

alkaline bases, making it less suitable for use in products like shower gels and shampoos.[1]

Typical Usage Levels in Fragrance Concentrates:

Usage Level Concentration (%) References

Minimum 0.270 [2]

Average 2.000 [2]

Maximum 13.000 [2]

In Carnation Scents At least 5% (or more) [3]

General Recommendation Up to 8.000 [4][10]

Flavor Industry
In the flavor industry, methyl isoeugenol is utilized for its sweet and spicy taste profile.[2][6]

Flavor Profile: It imparts a warm, spicy, clove-like flavor with smoky and woody nuances.[4]

[5]

Applications: It is commonly used to enhance the flavor of baked goods, confectionery,

beverages, and spice blends.[1][3] It also finds application in the creation of vanilla and berry

flavor compositions.[12]

Regulatory Status: Methyl isoeugenol is listed as a flavoring agent by the Flavor and

Extract Manufacturers Association (FEMA), with the FEMA number 2476.[4]

Reported Usage Levels in Food Products (as a component of flavorings):

Food Category Concentration (ppm)

Baked Goods 18.0

Nonalcoholic Beverages 4.0

Chewing Gum 110.0
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Source: The Good Scents Company[4]

Insect Attractant
Methyl isoeugenol is a highly effective attractant for males of several fruit fly species, making

it a valuable tool in pest management programs.[8][9][14] It is often used in "attract-and-kill"

systems.[15][16]

Target Species: It is particularly effective for species that respond weakly to other lures like

methyl eugenol, such as Zeugodacus diversus and Bactrocera xanthodes.[8][9][14]

Efficacy: Field studies have shown that methyl-isoeugenol can be significantly more

attractive than methyl eugenol for certain species. For instance, its attraction to Z. diversus

was 49 times greater than that of methyl eugenol.[14] Similarly, traps baited with methyl-

isoeugenol caught over three times more male B. xanthodes than those baited with methyl

eugenol.[8][9]

Comparative Efficacy as a Fruit Fly Attractant:

Species Lure
Mean
Flies/Trap/Day
(FTD)

Reference

Zeugodacus diversus Methyl-isoeugenol 23.58 [14]

Methyl eugenol 0.48 [14]

Bactrocera xanthodes Methyl-isoeugenol 33.0 [8][9]

Methyl eugenol 10.7 [8][9]

Experimental Protocols
Synthesis of Methyl Isoeugenol
Methyl isoeugenol is typically synthesized from isoeugenol through a methylation reaction.[1]

A modern, one-step "green" synthesis method using dimethyl carbonate (DMC) as a

methylating agent offers an environmentally friendlier alternative to traditional methods.[14][17]
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Protocol: One-Step Green Synthesis of Methyl Isoeugenol from Eugenol

This protocol is adapted from a method utilizing a phase-transfer catalyst for a one-step O-

methylation and isomerization of eugenol.[14][17]

Materials and Equipment:

Eugenol

Dimethyl carbonate (DMC)

Potassium carbonate (K₂CO₃)

Polyethylene glycol 800 (PEG-800) as a phase-transfer catalyst

250 mL three-necked flask

Distillation column

Thermometer

Dropping funnel

Magnetic stirrer and stir bar

Heating mantle

Calcium hydroxide solution (for trapping CO₂)

Standard laboratory glassware for workup and purification

Rotary evaporator

Gas Chromatography-Mass Spectrometry (GC-MS) for analysis

Procedure:

Reaction Setup: Assemble the three-necked flask with the distillation column, thermometer,

dropping funnel, and magnetic stirrer.
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Charging the Reactor: Add appropriate amounts of the alkali catalyst (K₂CO₃) and the phase-

transfer catalyst (PEG-800) to the flask.

Heating: Preheat the flask to the desired reaction temperature (e.g., 140°C) using the

heating mantle.

Addition of Eugenol: Add a known quantity of eugenol to the preheated flask.

Addition of DMC: Once the eugenol reaches the set temperature and is stirring, slowly add

DMC dropwise from the dropping funnel. A typical molar ratio of eugenol:DMC:K₂CO₃:PEG-

800 is 1:3:0.09:0.08.[17]

Reaction: Allow the reaction to proceed for a set time (e.g., 3 hours) while maintaining the

temperature and stirring.[17] During the reaction, CO₂ will be generated and can be bubbled

through a calcium hydroxide solution. Methanol is also produced as a by-product.

Workup: After the reaction is complete, cool the mixture to room temperature. Dilute the

reaction mixture with water and extract the organic layer with a suitable solvent (e.g., ethyl

acetate).

Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and

concentrate it using a rotary evaporator. The crude product can be further purified by vacuum

distillation.

Analysis: Analyze the final product for purity and identity using GC-MS.

Preparation and Deployment of Methyl Isoeugenol-
Baited Insect Traps
This protocol describes the preparation of a simple and effective trap for monitoring and

controlling fruit fly populations using methyl isoeugenol.

Materials and Equipment:

Methyl isoeugenol

Plastic bottles (1-liter capacity)
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Cotton wicks or swabs

Wire for hanging the wick

Insecticide (optional, for "attract-and-kill" systems; use a registered product and follow all

safety guidelines)

Soapy water

Tools for making holes in the plastic bottle (e.g., heated metal rod, drill)

Procedure:

Trap Construction:

Create several entry holes (approximately 2 cm in diameter) on the sides of the plastic

bottle, just below the shoulder.

Pierce a small hole in the center of the bottle cap.

Pass a piece of wire through the hole in the cap, creating a hook on the inside to hold the

cotton wick and a loop on the outside for hanging the trap.

Bait Preparation:

Carefully apply a few drops of methyl isoeugenol to a cotton wick. The amount can be

adjusted based on the target species and desired longevity of the lure.

If creating an "attract-and-kill" trap, the methyl isoeugenol can be mixed with a suitable

insecticide according to the manufacturer's instructions.

Trap Assembly:

Hang the baited cotton wick from the wire hook inside the bottle, ensuring it is positioned

near the entry holes.

Add a few centimeters of soapy water to the bottom of the trap to drown and retain the

captured insects.
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Securely fasten the cap.

Deployment:

Hang the traps in areas where fruit flies are active, such as in orchards or near susceptible

crops.

Place the traps at a height of 1-2 meters above the ground.

For monitoring purposes, 2-3 traps per hectare are generally sufficient. For mass trapping,

a higher density will be required.

Maintenance:

Check the traps regularly to monitor fruit fly populations and remove captured insects.

Replenish the soapy water as needed.

Re-bait the traps periodically, as the effectiveness of the lure will diminish over time due to

evaporation.

Quality Control: Analysis of Methyl Isoeugenol by GC-
MS
Gas Chromatography-Mass Spectrometry (GC-MS) is the standard method for the qualitative

and quantitative analysis of methyl isoeugenol in essential oils and fragrance/flavor

formulations.

Protocol: General GC-MS Analysis

Materials and Equipment:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Appropriate capillary column (e.g., DB-5ms or equivalent)

Helium as carrier gas
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Sample of methyl isoeugenol or product containing it

Suitable solvent (e.g., hexane or ethanol)

Volumetric flasks and pipettes for sample preparation

Autosampler vials

Procedure:

Sample Preparation:

Accurately weigh a small amount of the sample and dissolve it in a known volume of a

suitable solvent to achieve a concentration within the calibrated range of the instrument.

For complex matrices, a sample extraction or cleanup step may be necessary.

Instrument Setup:

Set the GC oven temperature program to effectively separate methyl isoeugenol from

other components. A typical program might start at a low temperature (e.g., 60°C), ramp

up to a higher temperature (e.g., 240°C), and hold for a few minutes.

Set the injector temperature (e.g., 250°C) and the transfer line temperature (e.g., 280°C).

Set the MS to scan a suitable mass range (e.g., 40-400 amu) or to operate in selected ion

monitoring (SIM) mode for higher sensitivity and selectivity.

Analysis:

Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS.

Data Interpretation:

Identify the methyl isoeugenol peak based on its retention time and by comparing its

mass spectrum to a reference library (e.g., NIST).
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Quantify the amount of methyl isoeugenol by comparing the peak area to a calibration

curve prepared from certified reference standards.
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General workflow for fragrance and flavor formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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